Cas no 51916-53-1 (Decanoic acid, 3-hexyl-4-oxo-, ethyl ester)

• Product Name: Decanoic acid, 3-hexyl-4-oxo-, ethyl ester
• CAS No: 51916-53-1
• MF: C₁₈H₃₄O₃
• MW: 298.46076631546
• CID: 361075
• PubChem ID: 24977441
• Update Time: 2025-04-19

Decanoic acid, 3-hexyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 3-hexyl-4-oxo-, ethyl ester
• ethyl 3-hexyl-4-oxodecanoate
• 3-hexyl-4-oxo-decanoic acid ethyl ester
• 51916-53-1
• DTXSID80648328

• Inchi： 1S/C18H34O3/c1-4-7-9-11-13-16(15-18(20)21-6-3)17(19)14-12-10-8-5-2/h16H,4-15H2,1-3H3
• InChI Key： PSWUENBLSJFXBE-UHFFFAOYSA-N
• SMILES： O=C(CCCCCC)C(CC(=O)OCC)CCCCCC

Computed Properties

• Exact Mass: 298.25092
• Monoisotopic Mass: 298.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37